Cas no 256486-71-2 (2-Bromo-1-(3-chloro-2-thienyl)-1-ethanone)

• Product Name: 2-Bromo-1-(3-chloro-2-thienyl)-1-ethanone
• CAS No: 256486-71-2
• MF: C₆H₄BrClOS
• MW: 239.517358779907
• MDL: MFCD00793892
• CID: 3047263
• PubChem ID: 2764498
• Update Time: 2025-08-05

2-Bromo-1-(3-chloro-2-thienyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-chloro-2-thienyl)-1-ethanone
• 9J-909
• 2-bromo-1-(3-chlorothiophen-2-yl)ethan-1-one
• 2-bromo-1-(3-chloro-2-thienyl)-1-ethanone, AldrichCPR
• SCHEMBL2096641
• AKOS000278551
• HGGWBQPMDLULMR-UHFFFAOYSA-N
• 256486-71-2
• Ethanone, 2-bromo-1-(3-chloro-2-thienyl)-
• MFCD00793892
• 2-bromo-1-(3-chloro-thiophen-2-yl)-ethanone
• 2-bromo-1-(3-chlorothiophen-2-yl)ethanone
• CS-0450239

• MDL： MFCD00793892
• Inchi： 1S/C6H4BrClOS/c7-3-5(9)6-4(8)1-2-10-6/h1-2H,3H2
• InChI Key： HGGWBQPMDLULMR-UHFFFAOYSA-N
• SMILES： BrCC(C1=C(C=CS1)Cl)=O

Computed Properties

• Exact Mass: 237.88548g/mol
• Monoisotopic Mass: 237.88548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(3-chloro-2-thienyl)-1-ethanone

Research Brief on 2-Bromo-1-(3-chloro-2-thienyl)-1-ethanone (CAS: 256486-71-2): Recent Advances and Applications

2-Bromo-1-(3-chloro-2-thienyl)-1-ethanone (CAS: 256486-71-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromo- and chloro-substituted thienyl moiety, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging applications.

Recent literature indicates that 2-Bromo-1-(3-chloro-2-thienyl)-1-ethanone has been employed as a key building block in the synthesis of heterocyclic compounds with potential therapeutic effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the preparation of thienopyrimidine derivatives, which exhibited promising activity against cancer cell lines. The compound's electrophilic nature allows for facile functionalization, making it a valuable tool in medicinal chemistry. Additionally, its role in the synthesis of novel antimicrobial agents has been explored, with some derivatives showing efficacy against drug-resistant bacterial strains.

In terms of mechanistic insights, researchers have investigated the compound's reactivity and its interactions with biological targets. A recent ACS Chemical Biology publication (2024) reported that 2-Bromo-1-(3-chloro-2-thienyl)-1-ethanone can act as a covalent modifier of cysteine residues in specific proteins, suggesting its potential as a probe for studying protein function or as a lead compound for targeted therapies. This covalent binding property has also been leveraged in the design of activity-based probes for proteomic studies, further expanding its utility in chemical biology.

The safety and handling of 2-Bromo-1-(3-chloro-2-thienyl)-1-ethanone have also been subjects of recent investigations. A 2024 study in Chemical Research in Toxicology evaluated its stability and potential toxicity profiles, providing valuable data for researchers working with this compound. The findings emphasized the need for proper protective measures during laboratory handling, as the compound may exhibit reactivity with nucleophilic biomolecules. These insights are crucial for ensuring safe and effective use in research settings.

Looking ahead, the applications of 2-Bromo-1-(3-chloro-2-thienyl)-1-ethanone appear to be expanding beyond traditional medicinal chemistry. Recent patent filings (2023-2024) indicate its incorporation into materials science applications, particularly in the development of functional polymers with specialized electronic properties. This cross-disciplinary potential underscores the compound's versatility and the importance of continued research into its properties and applications.

In conclusion, 2-Bromo-1-(3-chloro-2-thienyl)-1-ethanone (CAS: 256486-71-2) remains a compound of significant interest in chemical and pharmaceutical research. Its dual role as a synthetic intermediate and a potential bioactive scaffold positions it as a valuable tool in drug discovery and chemical biology. Future research directions may include further exploration of its covalent modification capabilities, optimization of its therapeutic derivatives, and investigation of its novel applications in materials science. The compound's continued relevance in scientific research highlights the importance of maintaining up-to-date knowledge about its properties and applications.